N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)furan-3-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]furan-3-carboxamide
• InChI: InChI=1S/C16H14N2O5/c19-14-10-23-16(21)18(14)8-13(11-4-2-1-3-5-11)17-15(20)12-6-7-22-9-12/h1-7,9,13H,8,10H2,(H,17,20)
• InChI Key: GRGZAUVPFGDRQM-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)C3=COC=C3
• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol

Description

N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)furan-3-carboxamide, also known as DIOC, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of oxazolidinones and is synthesized through a multistep process.

Scientific Research Applications

Novel Antiallergic Compounds

A series of compounds, including variants of the mentioned chemical structure, have been investigated for their antiallergic activity. The synthesis of these compounds has led to the discovery of novel antiallergic agents. One study found that certain derivatives exhibited potent antiallergic activity in tests, including the inhibition of actions by serotonin, histamine, and bradykinin, suggesting potential applications in treating allergic reactions (Georgiev et al., 1987).

Antimicrobial Activity

Research into thiazole-based heterocyclic amides related to the chemical structure has shown good antimicrobial activity against a range of microorganisms, including both bacteria and fungi. This suggests the potential for these compounds to be developed into new antimicrobials for treating infections (Cakmak et al., 2022).

Antiprotozoal Agents

Compounds structurally related to "N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)furan-3-carboxamide" have been synthesized and evaluated for their antiprotozoal properties. Some derivatives demonstrated significant in vitro activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting their potential use as antiprotozoal agents (Ismail et al., 2004).

Molecular Recognition of DNA

The incorporation of furan amino acids inspired by natural products into the scaffolds of DNA-binding polyamides has shown that furan carboxamides paired with specific ring structures can stabilize duplex DNA. This indicates potential applications in the molecular recognition of DNA, which could be useful in gene therapy or as a tool for molecular biology research (Muzikar et al., 2011).

Antiviral Activity Against H5N1 Virus

Certain derivatives based on the chemical structure have shown promising antiviral activity against the H5N1 virus, indicating potential applications in antiviral therapy, especially for diseases caused by avian influenza viruses (Flefel et al., 2012).